Alcohols, C12-13, ethoxylated propoxylated
Overview
Description
“Alcohols, C12-13, ethoxylated propoxylated” is a mixture of ethoxylated propoxylated alcohols of linear or branched C12 to C13 chain lengths . It is used in various applications due to its surfactant properties .
Synthesis Analysis
The synthesis of “Alcohols, C12-13, ethoxylated propoxylated” involves the ethoxylation reaction of C12−14 primary alcohols with ethylene oxide . The catalysts used in the reaction influence the reaction rate, molecular weight distribution of adducts, and formation of byproducts .Molecular Structure Analysis
The molecular structure of “Alcohols, C12-13, ethoxylated propoxylated” is represented by the chemical formula: RO (CH 2 CH 2 O)X (CH (CH 3)CH 2 O)yH where R=C 12 H 25 -C 15 H 31, x = 5-8 and y = 4-7 .Chemical Reactions Analysis
The chemical reactions involved in the synthesis of “Alcohols, C12-13, ethoxylated propoxylated” are influenced by the type of catalyst used. Basic catalysts like NaOH and KOH result in products with a wider molecular weight distribution and high concentration of unreacted primary alcohols. On the other hand, acidic catalysts like BF3 and SbCl4 result in products with a narrower molecular weight distribution but give rise to more byproducts of the reaction .Physical And Chemical Properties Analysis
“Alcohols, C12-13, ethoxylated propoxylated” is a clear liquid with a rancid odor . It has a melting point of 7.22°C and a boiling point of approximately 287°C at 101.3 kPa . Its density is 926 kg/m3 at 15.56°C . It has a partition coefficient (log Kow) of 5.06 at 25°C and its water solubility ranges from 0.007 to 0.063 g/L at 25°C .Mechanism of Action
Safety and Hazards
“Alcohols, C12-13, ethoxylated propoxylated” is classified as a flammable material. It can cause irritation to the skin, eyes, and respiratory system . It is recommended to avoid breathing its mist, gas, or vapors and to avoid contact with skin and eyes. Use of personal protective equipment and chemical impermeable gloves is advised .
Future Directions
properties
IUPAC Name |
1-ethoxydodecane;1-propoxydodecane |
Source
|
|---|---|---|
| Details | Computed by LexiChem 2.6.6 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C15H32O.C14H30O/c1-3-5-6-7-8-9-10-11-12-13-15-16-14-4-2;1-3-5-6-7-8-9-10-11-12-13-14-15-4-2/h3-15H2,1-2H3;3-14H2,1-2H3 |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
InChI Key |
LKDIXIIOWAOFFP-UHFFFAOYSA-N |
Source
|
| Details | Computed by InChI 1.0.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCCCCCCCCCCCOCC.CCCCCCCCCCCCOCCC |
Source
|
| Details | Computed by OEChem 2.1.5 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C29H62O2 |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2019.06.18) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID40963928 |
Source
|
| Record name | 1-Ethoxydodecane--1-propoxydodecane (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40963928 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
442.8 g/mol |
Source
|
| Details | Computed by PubChem 2.1 (PubChem release 2021.05.07) | |
| Source | PubChem | |
| URL | https://pubchem.ncbi.nlm.nih.gov | |
| Description | Data deposited in or computed by PubChem | |
Product Name |
1-Ethoxydodecane;1-propoxydodecane | |
CAS RN |
70750-27-5, 477567-18-3 |
Source
|
| Record name | Alcohols, C12-13, ethoxylated propoxylated | |
| Source | ChemIDplus | |
| URL | https://pubchem.ncbi.nlm.nih.gov/substance/?source=chemidplus&sourceid=0070750275 | |
| Description | ChemIDplus is a free, web search system that provides access to the structure and nomenclature authority files used for the identification of chemical substances cited in National Library of Medicine (NLM) databases, including the TOXNET system. | |
| Record name | Alcohols, C12-13, ethoxylated propoxylated | |
| Source | EPA Chemicals under the TSCA | |
| URL | https://www.epa.gov/chemicals-under-tsca | |
| Description | EPA Chemicals under the Toxic Substances Control Act (TSCA) collection contains information on chemicals and their regulations under TSCA, including non-confidential content from the TSCA Chemical Substance Inventory and Chemical Data Reporting. | |
| Record name | 1-Ethoxydodecane--1-propoxydodecane (1/1) | |
| Source | EPA DSSTox | |
| URL | https://comptox.epa.gov/dashboard/DTXSID40963928 | |
| Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
| Record name | Alcohols, C12-13, ethoxylated propoxylated | |
| Source | European Chemicals Agency (ECHA) | |
| URL | https://echa.europa.eu/information-on-chemicals | |
| Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
| Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.
![3,3-Bis(bromomethyl)-3,4-dihydro-2h-thieno[3,4-b][1,4]dioxepine](/img/structure/B3056285.png)
![6-Bromo-7-methyl-1,4-dioxaspiro[4.4]non-6-ene](/img/structure/B3056290.png)
![Disodium 4-[4-[[5-[(2-bromo-1-oxoallyl)amino]-2-sulphonatophenyl]azo]-4,5-dihydro-3-methyl-5-oxo-1H-pyrazol-1-YL]-2,5-dichlorobenzenesulphonate](/img/structure/B3056300.png)